Cas no 94987-08-3 (Gypenoside XLIX)

• Product Name: Gypenoside XLIX
• CAS No: 94987-08-3
• MF: C₅₂H₈₆O₂₁
• MW: 1047.22665929794
• MDL: MFCD22124996
• CID: 823216
• Update Time: 2024-03-01

Gypenoside XLIX Chemical and Physical Properties

Names and Identifiers

• Gypenoside XLIX
• (3beta)-3-[(O-6-Deoxy-alpha-L-mannopyranosyl-(1-2)-O-[beta-D-xylopyranosyl-(1-3)]-alpha-L-arabinopyranosyl)oxy]-21-(beta-D-glucopyranosyloxy)-20-hydroxy-dammar-24-en-19-al
• Gypenoside-XLIX
• C52H86O21
• s5151
• AB0035713
• Y0099
• N2239
• (3β)-3-[(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→3)]-α-L-arabinopyranosyl)oxy]-21-(β-D-glucopyranosyloxy)-20-hydroxydammar-24-en-19-al (ACI)
• L
• D

• MDL： MFCD22124996
• Inchi： 1S/C52H86O21/c1-24(2)9-8-15-52(65,23-68-45-40(63)38(61)36(59)30(19-53)70-45)27-12-16-49(6)26(27)10-11-32-50(49,7)17-13-31-48(4,5)33(14-18-51(31,32)22-54)71-47-43(73-46-41(64)37(60)34(57)25(3)69-46)42(29(56)21-67-47)72-44-39(62)35(58)28(55)20-66-44/h9,22,25-47,53,55-65H,8,10-21,23H2,1-7H3/t25-,26+,27-,28+,29-,30+,31-,32-,33-,34-,35-,36+,37+,38-,39+,40+,41+,42-,43+,44-,45+,46-,47-,49+,50+,51+,52+/m0/s1
• InChI Key： AFEVCSJFNQWWDF-AZFNEDKCSA-N
• SMILES： C([C@]12CC[C@H](O[C@@H]3OC[C@H](O)[C@H](O[C@@H]4OC[C@@H](O)[C@H](O)[C@H]4O)[C@H]3O[C@@H]3O[C@@H](C)[C@H](O)[C@@H](O)[C@H]3O)C(C)(C)[C@@H]1CC[C@]1([C@@]3(CC[C@H]([C@@](O)(CC/C=C(\C)/C)CO[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O4)[C@H]3CC[C@H]21)C)C)=O

Computed Properties

• Exact Mass: 1046.57000
• Monoisotopic Mass: 1046.56615975 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 73
• Rotatable Bond Count: 15
• Complexity: 1910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 27
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1047.2
• XLogP3: 0.4
• Topological Polar Surface Area: 334

Experimental Properties

• Color/Form: White powder
• Density: 1.41
• PSA: 333.67000
• LogP: -0.71620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids